1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI
1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI
Brand Name:
Vulcanchem
CAS No.:
192227-54-6
VCID:
VC0070632
InChI:
InChI=1S/C12H18O3/c1-3-15-11-7-10(12(13)14-2)8-5-4-6-9(8)11/h4,6,8-11H,3,5,7H2,1-2H3/t8-,9+,10?,11?/m1/s1
SMILES:
CCOC1CC(C2C1C=CC2)C(=O)OC
Molecular Formula:
C12H18O3
Molecular Weight:
210.27 g/mol
1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI
CAS No.: 192227-54-6
Main Products
VCID: VC0070632
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol
![1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI - 192227-54-6](/images/no_structure.jpg)
| CAS No. | 192227-54-6 |
|---|---|
| Product Name | 1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI |
| Molecular Formula | C12H18O3 |
| Molecular Weight | 210.27 g/mol |
| IUPAC Name | methyl (3aS,6aR)-3-ethoxy-1,2,3,3a,6,6a-hexahydropentalene-1-carboxylate |
| Standard InChI | InChI=1S/C12H18O3/c1-3-15-11-7-10(12(13)14-2)8-5-4-6-9(8)11/h4,6,8-11H,3,5,7H2,1-2H3/t8-,9+,10?,11?/m1/s1 |
| Standard InChIKey | QMPRNINYIILURW-MFQSTILNSA-N |
| Isomeric SMILES | CCOC1CC([C@H]2[C@@H]1C=CC2)C(=O)OC |
| SMILES | CCOC1CC(C2C1C=CC2)C(=O)OC |
| Canonical SMILES | CCOC1CC(C2C1C=CC2)C(=O)OC |
| Synonyms | 1-Pentalenecarboxylicacid,3-ethoxy-1,2,3,3a,6,6a-hexahydro-,methylester,(3aR,6aS)-rel-[partial]-(9CI) |
| PubChem Compound | 10727161 |
| Last Modified | Nov 11 2021 |
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